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Compound of Interest

Compound Name: Nodakenetin

Cat. No.: B021329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Nodakenetin, a naturally occurring

coumarin with significant therapeutic potential. This document details its chemical properties,

biological activities, and the molecular pathways it modulates. Furthermore, it offers

comprehensive experimental protocols for researchers investigating its effects.

Core Data Presentation
Nodakenetin's fundamental chemical and physical properties are summarized below for easy

reference.
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Property Value Source(s)

CAS Number 495-32-9 [1][2][3][4]

Molecular Formula C₁₄H₁₄O₄ [1][4]

Average Molecular Weight 246.26 g/mol [1][4]

Monoisotopic Molecular

Weight
246.089208936 [5]

IUPAC Name

(2R)-2-(2-hydroxypropan-2-

yl)-2,3-dihydrofuro[3,2-

g]chromen-7-one

[5]

Synonyms Nodakenitin, (-)-Marmesin [1]

Chemical Class Coumarins, Psoralens [1][2][3][4][5]

Appearance White to off-white solid/powder [1][2][3]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2][3]

Natural Sources

Angelica decursiva,

Peucedanum decursivum,

Angelica gigas, Ammi majus

[2][6]

Biological Activities and Signaling Pathways
Nodakenetin exhibits a range of biological activities, including anti-inflammatory, antioxidant,

anti-tumor, and neuroprotective effects. These activities are mediated through the modulation

of several key signaling pathways.

Anti-inflammatory Activity
Nodakenetin has demonstrated potent anti-inflammatory properties by inhibiting the NF-κB

signaling pathway. It has been shown to suppress the activation of NF-κB and the subsequent

release of pro-inflammatory cytokines such as TNF-α, IL-6, and IL-1β. Mechanistically,

Nodakenetin can inhibit the phosphorylation of IκBα, a critical step in the activation of NF-κB.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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